Cas no 148528-02-3 (1H-1,2,4-Triazole, 3-[[(2E)-3-phenyl-2-propenyl]thio]-)

• Product name: 1H-1,2,4-Triazole, 3-[[(2E)-3-phenyl-2-propenyl]thio]-
• CAS No: 148528-02-3
• MF: C₁₁H₁₁N₃S
• MW: 217.290140390396
• CID: 1320357

1H-1,2,4-Triazole, 3-[[(2E)-3-phenyl-2-propenyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3-[[(2E)-3-phenyl-2-propenyl]thio]-
• 1H-1,2,4-Triazole, 3-[[(2E)-3-phenyl-2-propenyl]thio]- (9CI)

• Inchi： 1S/C11H11N3S/c1-2-5-10(6-3-1)7-4-8-15-11-12-9-13-14-11/h1-7,9H,8H2,(H,12,13,14)/b7-4+
• InChI Key： LTULOTXFKDUUOC-QPJJXVBHSA-N
• SMILES： N1C=NC(SC/C=C/C2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 217.06753

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 425.9±48.0 °C(Predicted)
• PSA: 41.57
• pka: 8.88±0.20(Predicted)